1-butyryl-4-(4-methylbenzyl)piperazine

• IUPAC Name: 1-[4-[(4-methylphenyl)methyl]piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C16H24N2O/c1-3-4-16(19)18-11-9-17(10-12-18)13-15-7-5-14(2)6-8-15/h5-8H,3-4,9-13H2,1-2H3
• InChI Key: ODCLRHFHHBVNIV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)CC2=CC=C(C=C2)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

1-butyryl-4-(4-methylbenzyl)piperazine, also known as BZP, is a synthetic compound that has gained attention for its potential use in scientific research. BZP is a piperazine derivative that has been found to have stimulant properties, similar to those of amphetamines. This compound has been the subject of numerous studies, and its potential applications in various fields of research are being explored.

Mechanism of Action

The mechanism of action of 1-butyryl-4-(4-methylbenzyl)piperazine is similar to that of amphetamines. 1-butyryl-4-(4-methylbenzyl)piperazine stimulates the release of dopamine and serotonin neurotransmitters in the brain, which can lead to increased alertness, energy, and mood. 1-butyryl-4-(4-methylbenzyl)piperazine also inhibits the reuptake of these neurotransmitters, which prolongs their effects.
Biochemical and Physiological Effects
1-butyryl-4-(4-methylbenzyl)piperazine has been found to have various biochemical and physiological effects. These effects include increased heart rate, blood pressure, and body temperature. 1-butyryl-4-(4-methylbenzyl)piperazine can also cause sweating, tremors, and nausea. In high doses, 1-butyryl-4-(4-methylbenzyl)piperazine can cause seizures, hallucinations, and other serious adverse effects.

Advantages and Limitations for Lab Experiments

1-butyryl-4-(4-methylbenzyl)piperazine has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. 1-butyryl-4-(4-methylbenzyl)piperazine has also been found to have similar effects to amphetamines, which are commonly used in lab experiments. However, 1-butyryl-4-(4-methylbenzyl)piperazine also has several limitations. It can be toxic in high doses, and its effects can be unpredictable. 1-butyryl-4-(4-methylbenzyl)piperazine may also have different effects on different individuals, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 1-butyryl-4-(4-methylbenzyl)piperazine. One direction is to study the effects of 1-butyryl-4-(4-methylbenzyl)piperazine on different neurotransmitter systems in the brain. Another direction is to study the long-term effects of 1-butyryl-4-(4-methylbenzyl)piperazine use on the brain and other organs. 1-butyryl-4-(4-methylbenzyl)piperazine may also have potential as a treatment for other conditions, such as depression and anxiety. Further research is needed to determine the safety and efficacy of 1-butyryl-4-(4-methylbenzyl)piperazine for these uses.
Conclusion
In conclusion, 1-butyryl-4-(4-methylbenzyl)piperazine, or 1-butyryl-4-(4-methylbenzyl)piperazine, is a synthetic compound that has potential applications in various fields of scientific research. 1-butyryl-4-(4-methylbenzyl)piperazine has been studied for its effects on the brain, behavior, and cognition, as well as its potential use in treating ADHD and narcolepsy. 1-butyryl-4-(4-methylbenzyl)piperazine has also been studied for its potential toxicity and adverse effects. While 1-butyryl-4-(4-methylbenzyl)piperazine has several advantages for use in lab experiments, it also has several limitations. Further research is needed to determine the safety and efficacy of 1-butyryl-4-(4-methylbenzyl)piperazine for various uses.

Scientific Research Applications

1-butyryl-4-(4-methylbenzyl)piperazine has been used in various scientific research studies, including those related to neuroscience, pharmacology, and toxicology. In neuroscience, 1-butyryl-4-(4-methylbenzyl)piperazine has been used to study the effects of stimulants on the brain, particularly in relation to dopamine and serotonin neurotransmitters. 1-butyryl-4-(4-methylbenzyl)piperazine has also been used to study the effects of stimulants on behavior and cognition.
In pharmacology, 1-butyryl-4-(4-methylbenzyl)piperazine has been studied for its potential use as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy. 1-butyryl-4-(4-methylbenzyl)piperazine has been found to have similar effects to amphetamines, which are commonly used to treat these conditions.
In toxicology, 1-butyryl-4-(4-methylbenzyl)piperazine has been studied for its potential toxicity and adverse effects. 1-butyryl-4-(4-methylbenzyl)piperazine has been found to have similar effects to amphetamines, which can be harmful if used inappropriately. Studies have also been conducted to determine the effects of 1-butyryl-4-(4-methylbenzyl)piperazine on the liver and other organs.